Cas no 321907-03-3 (DU172)

DU172 structure
DU172 structure
Product name:DU172
CAS No:321907-03-3
MF:C24H30FN5O5S
MW:519.588907718658
CID:6840977
PubChem ID:10839674

DU172 Chemical and Physical Properties

Names and Identifiers

    • GTPL9530
    • BDBM50095604
    • GLXC-25223
    • 4-[3-(8-cyclohexyl-2,6-dioxo-1-propyl-7H-purin-3-yl)propylcarbamoyl]benzenesulfonyl Fluoride
    • CHEMBL144360
    • 321907-03-3
    • DU172
    • 4-[3-(8-Cyclohexyl-2,6-dioxo-1-propyl-1,2,6,7-tetrahydro-purin-3-yl)-propylcarbamoyl]-benzenesulfonyl fluoride
    • Inchi: 1S/C24H30FN5O5S/c1-2-14-30-23(32)19-21(28-20(27-19)16-7-4-3-5-8-16)29(24(30)33)15-6-13-26-22(31)17-9-11-18(12-10-17)36(25,34)35/h9-12,16H,2-8,13-15H2,1H3,(H,26,31)(H,27,28)
    • InChI Key: KAJVJPLKXGLLDA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C(NCCCN1C(N(CCC)C(C2=C1N=C(C1CCCCC1)N2)=O)=O)=O)(=O)(=O)F

Computed Properties

  • Exact Mass: 519.19516841Da
  • Monoisotopic Mass: 519.19516841Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 9
  • Complexity: 914
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141Ų
  • XLogP3: 5.1

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